Cas no 150677-32-0 (2-Methyloctane-1,1-diol)
2-Methyloctane-1,1-diol structure
Product name:2-Methyloctane-1,1-diol
2-Methyloctane-1,1-diol Chemical and Physical Properties
Names and Identifiers
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- 2-METHYLOCTANE-1,1-DIOL
- SCHEMBL272182
- 150677-32-0
- DTXSID50627701
- 2-Methyloctane-1,1-diol
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- Inchi： InChI=1S/C9H20O2/c1-3-4-5-6-7-8(2)9(10)11/h8-11H,3-7H2,1-2H3
- InChI Key： BRSICLJIUFXBCB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 160.146329876Da
- Monoisotopic Mass: 160.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 81.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 40.5Ų
2-Methyloctane-1,1-diol Related Literature
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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